Cas no 114-21-6 (Mandelic Acid Sodium Salt)

• Product Name: Mandelic Acid Sodium Salt
• CAS No: 114-21-6
• MF: C₈H₇NaO₃
• MW: 174.129153490067
• MDL: MFCD00051122
• CID: 117278
• Update Time: 2025-11-01

Mandelic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-, sodium salt (1:1)
• Sodium DL-Mandelate
• DL-MANDELIC ACID SODIUM SALT
• SODIUM MANDELATE
• (+-)-Mandelsaeure,Natrium-Salz
• <small>DL<
• 2-Hydroxy-2-phenylacetic acid sodium salt
• Mandelic acid sodium
• mandelic acid sodium salt
• Natriummandelat
• Sodium (1)-phenylglycolate
• sodium hydroxy(phenyl)acetate
• SodiumDL-Mandelate
• sodium;2-hydroxy-2-phenylacetate
• M0041
• sodium 2-hydroxy-2-phenylacetate
• Q27269461
• Mandelic Acid Sodium Salt

• MDL： MFCD00051122
• Inchi： 1S/C8H8O3.Na/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5,7,9H,(H,10,11);/q;+1/p-1
• InChI Key： FWDLHTBMGQEUDU-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.02900
• Monoisotopic Mass: 174.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 60.4

Experimental Properties

• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: 162.6°C
• PSA: 60.36000
• LogP: -0.53010

Mandelic Acid Sodium Salt Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Mandelic Acid Sodium Salt

Mandelic Acid Sodium Salt (CAS No. 114-21-6): An Overview of Its Properties, Applications, and Recent Research

Mandelic Acid Sodium Salt (CAS No. 114-21-6) is a versatile compound that has gained significant attention in various scientific and industrial applications. This article provides a comprehensive overview of the properties, applications, and recent research developments related to Mandelic Acid Sodium Salt.

Mandelic Acid Sodium Salt is the sodium salt of mandelic acid, a derivative of benzene with a hydroxyl and carboxyl group. It is a white crystalline solid that is highly soluble in water and has a molecular formula of C₈H₇NaO₃. The compound's high solubility and stability make it an attractive choice for various applications in chemistry, biology, and medicine.

In the field of pharmaceuticals, Mandelic Acid Sodium Salt has been explored for its potential therapeutic properties. Recent studies have shown that it exhibits antimicrobial activity against a range of bacteria and fungi, making it a promising candidate for the development of new antimicrobial agents. For instance, a study published in the Journal of Antimicrobial Chemotherapy in 2021 demonstrated that Mandelic Acid Sodium Salt effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, two common pathogens responsible for hospital-acquired infections.

Beyond its antimicrobial properties, Mandelic Acid Sodium Salt has also been investigated for its potential in cancer therapy. Research published in the Cancer Letters journal in 2020 indicated that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This finding suggests that Mandelic Acid Sodium Salt could be developed as an adjuvant therapy to enhance the effectiveness of existing cancer treatments.

In the realm of cosmetics, Mandelic Acid Sodium Salt is valued for its skin-lightening and anti-aging properties. It is commonly used in skincare formulations to reduce hyperpigmentation and improve skin texture. The compound's ability to inhibit tyrosinase activity helps to prevent the formation of melanin, leading to a more even skin tone. Additionally, its mild exfoliating properties promote cell turnover, resulting in smoother and more youthful-looking skin.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Recent studies have evaluated the biodegradability and ecotoxicity of Mandelic Acid Sodium Salt. A study published in the Environmental Science & Technology journal in 2022 reported that the compound is readily biodegradable and exhibits low toxicity to aquatic organisms, making it a more environmentally friendly alternative to other chemicals used in similar applications.

In addition to its direct applications, Mandelic Acid Sodium Salt serves as an important intermediate in the synthesis of other valuable compounds. For example, it is used as a chiral building block in the production of pharmaceuticals and agrochemicals. The compound's chirality allows for the selective synthesis of enantiomerically pure products, which are crucial for many therapeutic and industrial applications.

The safety profile of Mandelic Acid Sodium Salt has been extensively studied. It is generally considered safe for use in cosmetics and pharmaceuticals when used at appropriate concentrations. However, like any chemical compound, it should be handled with care to avoid skin contact or inhalation. Proper safety measures should be followed during handling and storage to ensure user safety.

In conclusion, Mandelic Acid Sodium Salt (CAS No. 114-21-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, and chemical synthesis. Its unique properties make it a valuable component in various formulations and processes. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern science and industry.